Cas no 1327253-81-5 (N'-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-N-(oxolan-2-yl)methylethanediamide)

• Product Name: N'-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-N-(oxolan-2-yl)methylethanediamide
• CAS No: 1327253-81-5
• MF: C₁₆H₂₇N₃O₅S
• MW: 373.467683076859
• CID: 5941223
• PubChem ID: 49755487
• Update Time: 2025-07-15

N'-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-N-(oxolan-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-N-(oxolan-2-yl)methylethanediamide
• N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-N'-(oxolan-2-ylmethyl)oxamide
• VU0531845-1
• N'-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-N-[(oxolan-2-yl)methyl]ethanediamide
• F6089-8897
• 1327253-81-5
• N1-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide
• AKOS024531814

• Inchi： 1S/C16H27N3O5S/c20-15(16(21)18-11-13-2-1-9-24-13)17-10-12-5-7-19(8-6-12)25(22,23)14-3-4-14/h12-14H,1-11H2,(H,17,20)(H,18,21)
• InChI Key： SDGPJCFLNLRIMF-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(S(C2CC2)(=O)=O)CC1)(=O)C(NCC1CCCO1)=O

Computed Properties

• Exact Mass: 373.16714214g/mol
• Monoisotopic Mass: 373.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 113Ų

Additional information on N'-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-N-(oxolan-2-yl)methylethanediamide

Comprehensive Overview of N'-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-N-(oxolan-2-yl)methylethanediamide (CAS No. 1327253-81-5)

The compound N'-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-N-(oxolan-2-yl)methylethanediamide (CAS No. 1327253-81-5) is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including the cyclopropanesulfonyl and piperidin-4-ylmethyl moieties, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in drug development.

One of the key aspects of N'-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-N-(oxolan-2-yl)methylethanediamide is its molecular architecture. The presence of a cyclopropane ring, known for its strain and reactivity, combined with a sulfonyl group, enhances the compound's ability to interact with biological targets. The piperidine scaffold, a common feature in many bioactive molecules, further contributes to its pharmacological profile. Additionally, the oxolan-2-yl (tetrahydrofuran) group adds to the compound's versatility, making it a subject of intense study in drug discovery.

In recent years, the scientific community has shown a growing interest in sulfonamide-based compounds, and N'-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-N-(oxolan-2-yl)methylethanediamide fits into this category. Sulfonamides are renowned for their broad-spectrum biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. This compound's sulfonyl linkage, coupled with its piperidine and oxolane components, positions it as a potential lead for novel therapeutics. Researchers are exploring its interactions with enzymes and receptors to uncover its full potential.

The synthesis of N'-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-N-(oxolan-2-yl)methylethanediamide involves multi-step organic reactions, highlighting the importance of synthetic chemistry in modern drug development. The incorporation of the cyclopropanesulfonyl group requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, ensuring its structural integrity and consistency across batches.

From a pharmacokinetic perspective, N'-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-N-(oxolan-2-yl)methylethanediamide exhibits favorable properties, including moderate solubility and stability under physiological conditions. These attributes are critical for its bioavailability and efficacy in vivo. Preclinical studies are underway to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles, which will provide insights into its therapeutic potential.

The compound's potential applications extend to central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier. The piperidine moiety, often found in CNS-active drugs, suggests that N'-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-N-(oxolan-2-yl)methylethanediamide could be explored for conditions such as neurodegenerative diseases or psychiatric disorders. This aligns with current trends in neuroscience research, where novel compounds are sought to address unmet medical needs.

Another area of interest is the compound's potential role in cancer therapy. The sulfonyl group is known to participate in interactions with cancer-related proteins, making N'-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-N-(oxolan-2-yl)methylethanediamide a candidate for targeted therapy. Researchers are investigating its effects on cell proliferation and apoptosis, with preliminary data showing promising results in vitro.

In the context of drug discovery, N'-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-N-(oxolan-2-yl)methylethanediamide represents a valuable scaffold for further optimization. Medicinal chemists are exploring modifications to its structure to enhance its potency, selectivity, and safety profile. This iterative process is essential for translating promising compounds into clinically viable drugs.

The growing demand for personalized medicine has also put a spotlight on compounds like N'-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-N-(oxolan-2-yl)methylethanediamide. Its modular structure allows for customization to target specific patient populations, aligning with the shift toward tailored therapeutic solutions. This is particularly relevant in the era of precision medicine, where treatments are increasingly designed based on individual genetic and molecular profiles.

In conclusion, N'-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-N-(oxolan-2-yl)methylethanediamide (CAS No. 1327253-81-5) is a compound of significant scientific and therapeutic interest. Its unique molecular structure, combined with its potential applications in CNS disorders and cancer therapy, makes it a focal point of ongoing research. As the field of medicinal chemistry continues to evolve, this compound may pave the way for innovative treatments that address some of the most challenging medical conditions today.